Cas no 18228-16-5 (Naphthol AS-CL Phosphate)

Naphthol AS-CL Phosphate is a specialized substrate used in enzymatic detection methods, particularly in histochemistry and immunohistochemistry. It serves as a phosphate ester derivative of Naphthol AS-CL, which is cleaved by alkaline phosphatase to release the free Naphthol AS-CL. This compound subsequently couples with diazonium salts to form insoluble, colored azo dyes, facilitating precise localization of enzymatic activity in tissue samples. Its key advantages include high sensitivity, low background staining, and excellent stability under standard laboratory conditions. Naphthol AS-CL Phosphate is widely employed in diagnostic applications, offering reliable performance in both light and fluorescence microscopy. Its consistent reactivity makes it a preferred choice for researchers requiring reproducible results.
Naphthol AS-CL Phosphate structure
Naphthol AS-CL Phosphate structure
Product Name:Naphthol AS-CL Phosphate
CAS No:18228-16-5
MF:C18H15ClNO6P
MW:407.74156498909
MDL:MFCD00042715
CID:226094
PubChem ID:87516
Update Time:2025-10-21

Naphthol AS-CL Phosphate Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxamide,N-(5-chloro-2-methoxyphenyl)-3-(phosphonooxy)-
    • [3-[(5-chloro-2-methoxyphenyl)carbamoyl]naphthalen-2-yl] dihydrogen phosphate
    • NAPHTHOL AS-CL PHOSPHATE
    • 2-Phosphonooxy-naphthalin-3-carbonsaeure-<3-chlor-6-methoxy-anilid>
    • EINECS 242-105-6
    • 3-(5-chloro-2-methoxyphenylcarbamoyl)naphthalen-2-yl dihydrogen phosphate
    • 3-((5-Chloro-2-methoxyphenyl)carbamoyl)naphthalen-2-yl dihydrogen phosphate
    • N-(5-Chloro-2-methoxyphenyl)-3-(phosphonooxy)naphthalene-2-carboxamide
    • NS00025997
    • FT-0757257
    • NAPHTHOL-AS-CL-PHOSPHATE
    • DTXSID50171274
    • 18228-16-5
    • A812675
    • Naphthol AS-CL Phosphate
    • MDL: MFCD00042715
    • Inchi: 1S/C18H15ClNO6P/c1-25-16-7-6-13(19)10-15(16)20-18(21)14-8-11-4-2-3-5-12(11)9-17(14)26-27(22,23)24/h2-10H,1H3,(H,20,21)(H2,22,23,24)
    • InChI Key: AXMIMEOLDUCZOC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)NC(C1C=C2C=CC=CC2=CC=1OP(=O)(O)O)=O)OC

Computed Properties

  • Exact Mass: 407.03300
  • Monoisotopic Mass: 407.032551
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 105
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.538
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.698
  • PSA: 114.90000
  • LogP: 4.29860

Naphthol AS-CL Phosphate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Naphthol AS-CL Phosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 50.00 2022-06-03
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Additional information on Naphthol AS-CL Phosphate

Introduction to Naphthol AS-CL Phosphate (CAS No. 18228-16-5)

Naphthol AS-CL Phosphate, a compound with the chemical identifier CAS No. 18228-16-5, is a significant molecule in the field of chemical biology and pharmaceutical research. This compound, belonging to the naphthol class, has garnered attention due to its unique structural and functional properties. The presence of phosphate groups in its molecular structure contributes to its versatility, making it a valuable intermediate in various synthetic pathways.

The< strong>Naphthol AS-CL Phosphate molecule is characterized by its aromatic ring system, which is a common feature in many bioactive compounds. This aromaticity not only influences its chemical reactivity but also plays a crucial role in its interaction with biological targets. The phosphate moiety further enhances its potential as a pharmacophore, enabling it to participate in various biochemical interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes. Naphthol AS-CL Phosphate has emerged as a promising candidate in this regard. Its ability to interact with enzymes and receptors has been explored in several research studies. For instance, studies have shown that this compound can serve as a scaffold for designing molecules that exhibit inhibitory effects on certain enzymes involved in inflammatory pathways.

The< strong>CAS No. 18228-16-5 of Naphthol AS-CL Phosphate is a key identifier that ensures consistency and accuracy in scientific literature and databases. This unique numerical code helps researchers worldwide to easily locate and reference the compound, facilitating collaboration and knowledge sharing. The systematic naming convention followed by CAS numbers ensures that each compound is uniquely identified, reducing the likelihood of confusion.

One of the most intriguing aspects of Naphthol AS-CL Phosphate is its potential application in drug discovery. The structural features of this compound make it an ideal candidate for further modifications to enhance its pharmacological properties. Researchers have been exploring ways to derivatize this molecule to improve its solubility, bioavailability, and target specificity. These efforts are part of broader initiatives aimed at developing next-generation therapeutics.

The role of< strong>Naphthol AS-CL Phosphate in academic research cannot be overstated. It has been used as a reference compound in various laboratory experiments, helping scientists to understand the mechanisms of action of other bioactive molecules. Additionally, it serves as a basis for developing new synthetic methodologies that could be applied to other complex molecules.

In conclusion, Naphthol AS-CL Phosphate (CAS No. 18228-16-5) is a multifaceted compound with significant potential in the field of chemical biology and pharmaceuticals. Its unique structural features and functional properties make it a valuable tool for researchers exploring new therapeutic strategies. As scientific understanding continues to evolve, compounds like Naphthol AS-CL Phosphate will undoubtedly play a crucial role in advancing our knowledge and capabilities.

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